Cas no 19745-93-8 (ethyl 2-[(2-chloroacetyl)amino]-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-[(2-chloroacetyl)amino]-1,3-thiazole-4-carboxylate
• CAS No: 19745-93-8
• MF: C₈H₉ClN₂O₃S
• MW: 248.686659574509
• CID: 908379
• PubChem ID: 2794859
• Update Time: 2025-04-19

ethyl 2-[(2-chloroacetyl)amino]-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(2-chloroacetyl)amino]-1,3-thiazole-4-carboxylate
• Ethyl 2-(2-chloroacetamido)thiazole-4-carboxylate
• DB-026553
• 19745-93-8
• ETHYL 2-((2-CHLOROACETYL)AMINO)-1,3-THIAZOLE-4-CARBOXYLATE
• ETHYL2-[(2-CHLOROACETYL)AMINO]-1,3-THIAZOLE-4-CARBOXYLATE

• Inchi： 1S/C8H9ClN2O3S/c1-2-14-7(13)5-4-15-8(10-5)11-6(12)3-9/h4H,2-3H2,1H3,(H,10,11,12)
• InChI Key： YVMHCXJKIVZFTE-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NC(C(=O)OCC)=CS1)=O

Computed Properties

• Exact Mass: 248.002
• Monoisotopic Mass: 248.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Melting Point: 208 °C